Cas no 941970-60-1 (2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide
• CAS No: 941970-60-1
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 6359991
• PubChem ID: 16915154
• Update Time: 2025-06-12

2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide
• F2365-0275
• 941970-60-1
• AKOS024643153
• 2-[(4-chlorobenzoyl)amino]-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• 2-(4-chlorobenzamido)-N-(3-methoxyphenethyl)thiazole-4-carboxamide
• 2-(4-chlorobenzamido)-N-[2-(3-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• 4-Thiazolecarboxamide, 2-[(4-chlorobenzoyl)amino]-N-[2-(3-methoxyphenyl)ethyl]-

• Inchi： 1S/C20H18ClN3O3S/c1-27-16-4-2-3-13(11-16)9-10-22-19(26)17-12-28-20(23-17)24-18(25)14-5-7-15(21)8-6-14/h2-8,11-12H,9-10H2,1H3,(H,22,26)(H,23,24,25)
• InChI Key： WKXDFAYFVRUJAY-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCC2=CC=CC(OC)=C2)=O)N=C1NC(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 415.0757403g/mol
• Monoisotopic Mass: 415.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• pka: 6.65±0.50(Predicted)

Additional information on 2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide (CAS No. 941970-60-1)

2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide (CAS No. 941970-60-1) is a synthetic organic compound belonging to the thiazole carboxamide class. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound's 4-chlorobenzamido and 3-methoxyphenyl moieties contribute to its bioactivity, making it a subject of interest for drug discovery and development.

In recent years, the demand for small molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like 2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide due to their potential to modulate specific biological pathways. The compound's thiazole core is known for its versatility in medicinal chemistry, often serving as a scaffold for designing molecules with anti-inflammatory, antimicrobial, or anticancer properties.

The synthesis of CAS No. 941970-60-1 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular weight and lipophilicity are critical parameters that influence its pharmacokinetic properties, a topic frequently searched by medicinal chemists. The compound's solubility profile and stability under physiological conditions are also key considerations for its potential use in drug formulations.

One of the trending topics in pharmaceutical research is the exploration of novel thiazole derivatives for treating metabolic disorders. Given the rising global prevalence of conditions like diabetes and obesity, compounds such as 2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide are being investigated for their ability to interact with metabolic enzymes or receptors. This aligns with the growing interest in personalized medicine and target-specific therapies.

From a chemical perspective, the 1,3-thiazole-4-carboxamide structure in this compound is noteworthy for its hydrogen-bonding capabilities, which are crucial for molecular recognition in biological systems. Researchers often search for information on the crystal structure and spectroscopic properties of such compounds to understand their interaction mechanisms. The presence of the chloro and methoxy substituents further enhances the compound's electronic properties, making it a valuable candidate for structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable drug development, there is increasing interest in optimizing the synthesis of CAS No. 941970-60-1 to reduce environmental impact. This includes exploring catalyst-free reactions or biocatalytic methods, topics that resonate with the pharmaceutical industry's shift toward eco-friendly practices. The compound's scalability and purity are also frequently discussed in forums dedicated to process chemistry.

Another area of exploration is the potential of 2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide in neurological research. With neurodegenerative diseases like Alzheimer's and Parkinson's becoming a global health priority, scientists are examining thiazole derivatives for their neuroprotective effects. The compound's ability to cross the blood-brain barrier (BBB) is a subject of particular interest, as indicated by recent search trends in academic databases.

Analytical characterization of CAS No. 941970-60-1 typically involves techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods are essential for confirming the compound's identity and assessing its purity, which are critical for regulatory compliance in pharmaceutical applications. The compound's chromatographic behavior and spectral data are often requested by quality control professionals.

In summary, 2-(4-chlorobenzamido)-N-2-(3-methoxyphenyl)ethyl-1,3-thiazole-4-carboxamide represents a promising candidate for further scientific investigation. Its structural complexity and functional diversity align with current research priorities in drug discovery, making it a compound of enduring relevance in the chemical and life sciences.